Cas no 2172252-47-8 (4H,5H,6H,7H-thieno2,3-cpyridine-6-sulfonyl chloride)

• Product Name: 4H,5H,6H,7H-thieno2,3-cpyridine-6-sulfonyl chloride
• CAS No: 2172252-47-8
• MF: C₇H₈ClNO₂S₂
• MW: 237.72691822052
• CID: 6299168
• PubChem ID: 165869882
• Update Time: 2025-05-19

4H,5H,6H,7H-thieno2,3-cpyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4H,5H,6H,7H-thieno2,3-cpyridine-6-sulfonyl chloride
• 4H,5H,6H,7H-thieno[2,3-c]pyridine-6-sulfonyl chloride
• 2172252-47-8
• EN300-1612190

• Inchi： 1S/C7H8ClNO2S2/c8-13(10,11)9-3-1-6-2-4-12-7(6)5-9/h2,4H,1,3,5H2
• InChI Key： ZLAQOLAGJGYUEG-UHFFFAOYSA-N
• SMILES： ClS(N1CC2=C(C=CS2)CC1)(=O)=O

Computed Properties

• Exact Mass: 236.9684985g/mol
• Monoisotopic Mass: 236.9684985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74Ų

Additional information on 4H,5H,6H,7H-thieno2,3-cpyridine-6-sulfonyl chloride

4H,5H,6H,7H-Thieno[2,3-c]pyridine-6-sulfonyl Chloride: A Comprehensive Overview

The compound with CAS No. 2172252-47-8, commonly referred to as 4H,5H,6H,7H-thieno[2,3-c]pyridine-6-sulfonyl chloride, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of sulfonyl chlorides and is characterized by its unique structural features and reactivity. The thienopyridine framework in this molecule contributes to its versatility and makes it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of thienopyridine-based sulfonyl chlorides in the development of novel biodegradable polymers. Researchers have demonstrated that the sulfonyl chloride group in this compound can undergo nucleophilic substitution reactions under mild conditions, making it an ideal building block for constructing functional polymers. These polymers exhibit excellent biocompatibility and degradability, which are critical properties for applications in tissue engineering and drug delivery systems.

In addition to its role in polymer synthesis, 4H,5H,6H,7H-thieno[2,3-c]pyridine-6-sulfonyl chloride has shown promise in the field of catalysis. The thienopyridine moiety acts as a stabilizing ligand for transition metal catalysts, enhancing their efficiency in various industrial processes. For instance, recent findings suggest that this compound can be used as a ligand in palladium-catalyzed cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules.

The synthesis of 4H,5H,6H,7H-thieno[2,3-c]pyridine-6-sulfonyl chloride involves a multi-step process that begins with the preparation of the thienopyridine ring system. This is followed by sulfonation and subsequent conversion to the sulfonyl chloride form through a carefully controlled reaction with thionyl chloride. The reaction conditions are optimized to ensure high yields and purity of the final product.

From an environmental perspective, there is growing interest in understanding the ecological impact of thienopyridine-based compounds. Studies have shown that these compounds degrade under specific environmental conditions without leaving harmful residues. This makes them suitable for use in green chemistry applications where sustainability is a key consideration.

In conclusion, 4H,5H,6H,7H-thieno[2,3-c]pyridine-6-sulfonyl chloride (CAS No. 2172252-47-8) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool for researchers and industry professionals alike. As new research continues to uncover its potential uses and benefits further advancements are expected in areas such as materials science biotechnology and environmental chemistry.